2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione

• Molecular Formula: C8H12F3NOS
• Molecular Weight: 227.25 g/mol
• IUPAC Name: 2-propan-2-yl-6-(trifluoromethyl)morpholine-3-thione
• InChI: InChI=1S/C8H12F3NOS/c1-4(2)6-7(14)12-3-5(13-6)8(9,10)11/h4-6H,3H2,1-2H3,(H,12,14)
• InChI Key: SKMBYDUGLMPKMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=S)NCC(O1)C(F)(F)F

Description

2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione is a fluorinated morpholine derivative characterized by a thione functional group at the 3-position, a trifluoromethyl (-CF₃) substituent at the 6-position, and an isopropyl (propan-2-yl) group at the 2-position of the morpholine ring. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making such compounds relevant in medicinal chemistry and agrochemical research.

Biological Activity

2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological effects, particularly focusing on its anticancer properties, mechanisms of action, and related studies.

Chemical Structure

The compound features a morpholine ring substituted with a trifluoromethyl group and a thione functional group. This unique structure contributes to its biological activity, influencing interactions with various biological targets.

Anticancer Activity

Recent studies have highlighted the compound's anticancer potential . For instance, derivatives of morpholine-thiones have shown significant cytotoxic effects against various cancer cell lines. The following table summarizes key findings on the anticancer activity of related compounds:

Compound Type	Cell Lines Tested	IC50 (µM)	Mechanism of Action
N-Mannich Base	HepG2, SGC-7901, MCF-7	0.8 - 0.9	Telomerase inhibition
1,3,4-Oxadiazole Derivative	A375 (melanoma), MCF-7 (breast cancer)	100 - 300	Apoptosis induction
Triazolethione Derivative	MCF-7, Bel-7402	Varies	Antioxidant and cytotoxic effects

The mechanisms underlying the biological activity of 2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione include:

• Oxidative Stress Induction : Higher concentrations of related morpholine derivatives have been shown to induce oxidative stress in thymocytes, leading to cytotoxicity without altering mitochondrial membrane potential .
• Telomerase Inhibition : Certain derivatives exhibit potent telomerase inhibitory activity, which is crucial for cancer cell proliferation control .
• Apoptosis Induction : Studies indicate that these compounds can trigger apoptosis in cancer cells, as evidenced by increased early and late apoptotic cell populations in treated cell lines .

Case Studies

Several case studies provide insights into the biological activity of morpholine derivatives:

• Study on Thymocytes : A study demonstrated that increasing concentrations of a related morpholine derivative inhibited thymocyte proliferation primarily through oxidative stress mechanisms .
• Antitumor Activity Assessment : In vitro tests revealed that certain N-Mannich bases exhibited significantly higher cytotoxicity against HepG2 and MCF-7 cell lines compared to standard chemotherapeutic agents like 5-fluorouracil .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-(Propan-2-yl)-6-(trifluoromethyl)morpholine-3-thione can be compared to related fluorinated morpholine derivatives and other trifluoromethyl-bearing heterocycles. Below is a detailed analysis:

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Key Properties/Applications	References
2-Methyl-6-(trifluoromethyl)morpholine-3-thione	Morpholine-3-thione	2-CH₃, 6-CF₃	High purity; discontinued due to synthesis challenges
2-(4-Methylpiperazin-1-yl)-6-(trifluoromethyl)benzoic acid	Benzoic acid	2-(4-methylpiperazinyl), 6-CF₃	Potential kinase inhibitor scaffold
6-[(2,3-Difluoro-4-hydroxyphenyl)methyl]-9-hydroxy-5-methyl-7-oxo-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-5,6-diazaspiro[3.5]non-8-ene-8-carboxamide	Spirocyclic diazaspiro	Multiple CF₃ groups, hydroxyl	Antiviral/anticancer candidate

Key Findings :

Trifluoromethyl groups in all compared compounds contribute to electron-withdrawing effects, increasing resistance to oxidative degradation. For example, spirocyclic compounds with dual CF₃ groups (Table 1, row 3) exhibit enhanced metabolic stability in pharmacokinetic studies .

Synthetic Accessibility: Morpholine-3-thiones are typically synthesized via cyclization of β-amino alcohols with CS₂ or via thionation of morpholinones. However, the discontinuation of 2-methyl-6-(trifluoromethyl)morpholine-3-thione () suggests challenges in scaling up fluorinated morpholine derivatives, possibly due to purification issues or reagent toxicity.

Biological Relevance :

• While the target compound lacks direct pharmacological data, structurally related spirocyclic diazaspiro compounds (e.g., Example 383 in ) demonstrate potent activity against viral proteases, attributed to their trifluoromethyl-enhanced binding affinity .
• The benzoic acid derivative (Table 1, row 2) highlights the versatility of CF₃ groups in kinase inhibitor design, where electron-deficient aromatic systems improve target engagement .

Analytical Data :

• HPLC retention times (e.g., 1.40 minutes for Example 383 under SMD-TFA05 conditions) suggest that trifluoromethylated compounds exhibit moderate polarity, aligning with their lipophilicity profiles .